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Compound of Interest

Compound Name: AMMONIUM ALGINATE

Cat. No.: B012460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ammonium alginate, the ammonium salt of alginic acid, is a natural polysaccharide widely

utilized in the food, pharmaceutical, and cosmetic industries for its gelling, thickening, and

stabilizing properties.[1][2] While generally considered to be of low toxicity, a thorough

understanding of its safety profile and proper handling procedures is essential for professionals

working with this substance in research and development settings. This guide provides an in-

depth overview of the safety and handling precautions for ammonium alginate, summarizing

key data and outlining best practices for its use in a laboratory or manufacturing environment.

Hazard Identification and Classification
Ammonium alginate is not classified as a hazardous substance according to most safety data

sheets.[1][3] It is typically a white to yellowish-brown solid powder.[1] While not flammable, it

may be combustible at high temperatures.[4][5] The primary hazards are associated with

physical irritation from the dust.[2][4]

Toxicological and Safety Data
The available toxicological data for ammonium alginate indicates a low order of acute toxicity.

The European Food Safety Authority (EFSA) has re-evaluated alginic acid and its salts and

concluded that there are no concerns regarding genotoxicity.[1][6]

Table 1: Acute Toxicity Data
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Parameter Value Species Reference

Oral LD50 > 5000 mg/kg Rat [4]

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

Table 2: Health Hazard Classification
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Hazard Classification Notes Reference

Acute Toxicity (Oral)

Classification not

possible / Not

classified

LD50 > 5000 mg/kg

suggests low toxicity.
[1][4]

Skin

Corrosion/Irritation

Classification not

possible / Irritant

May cause irritation

upon contact.
[1][4]

Serious Eye

Damage/Irritation

Classification not

possible / Irritant

May cause irritation

upon contact.
[1][4]

Respiratory or Skin

Sensitization

Classification not

possible

No data available to

suggest sensitization.
[1]

Germ Cell

Mutagenicity
Not classified

In vitro tests on

bacteria and yeast

were negative. EFSA

found no concern for

genotoxicity.

[1]

Carcinogenicity Not classified

No adverse effects

were reported at the

maximum dose tested

in carcinogenicity

studies.

[1]

Reproductive Toxicity Not classified

No adverse effects on

reproductive organs

were observed in a

90-day rat study.

[1][6]

Specific Target Organ

Toxicity (Single

Exposure)

Not classified [1]

Specific Target Organ

Toxicity (Repeated

Exposure)

Not classified [1]
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Experimental Protocols
While specific experimental reports are not publicly available, the classifications in the safety

data sheets are based on standardized toxicological studies. The following are representative

methodologies for key toxicological assessments.

Acute Oral Toxicity (as per OECD Guideline 423): This study involves the administration of the

test substance to a group of fasted animals in a stepwise procedure. A single high dose is

administered to a small number of animals. Depending on the outcome, the dose for the next

set of animals is adjusted up or down. Observations of effects and mortality are made for up to

14 days. The LD50 is then calculated. For ammonium alginate, the result of >5000 mg/kg

indicates very low acute toxicity.[4]

Bacterial Reverse Mutation Test (Ames Test, as per OECD Guideline 471): This in vitro assay

uses strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved

in histidine or tryptophan synthesis, respectively. The test identifies substances that can cause

mutations which revert the bacteria to a state where they can synthesize the amino acid again.

The negative results for alginates in such tests indicate a lack of mutagenic potential.[1]

Personal Protective Equipment (PPE) and Handling
Proper handling and the use of appropriate personal protective equipment are crucial to

minimize exposure and ensure safety.

Handling Procedures:

Handle in a well-ventilated area.[1][7]

Use local exhaust ventilation to control airborne dust.[3][4]

Avoid dust formation and scattering.[5][8]

Avoid contact with skin, eyes, and clothing.[1][8]

Wash hands thoroughly after handling.[1]

Ground all equipment containing the material to prevent electrostatic discharge.[4]
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Recommended Personal Protective Equipment:

Protection Type Specification Reference

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.
[8][9]

Skin Protection
Impervious gloves (e.g., Nitrile

rubber) and a lab coat.
[4][8][9]

Respiratory Protection

A dust mask or a full-face

respirator if exposure limits are

exceeded or irritation is

experienced.

[3][4][8]

Storage and Stability
Storage Conditions:

Store in a cool, dry, and well-ventilated place.[3][9]

Keep containers tightly closed.[4][9]

Store away from direct sunlight and incompatible materials such as strong oxidizers.[3][9]

Recommended storage temperature is between 15–25 °C.[9]

Stability:

Ammonium alginate is stable under normal storage and handling conditions.[9]

Thermal decomposition can lead to the release of irritating and toxic gases and vapors,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[3][9]

First Aid Measures
In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures Reference

Inhalation

Move the person to fresh air. If

breathing is difficult or

symptoms persist, seek

medical attention.

[3][7][8]

Skin Contact

Wash the affected area

immediately with soap and

plenty of water. Remove

contaminated clothing. If

irritation persists, seek medical

attention.

[3][4][8]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[3][4][7]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

physician or poison control

center.

[3][8]

Accidental Release and Fire-Fighting Measures
Accidental Release: In case of a spill, personal precautions should be taken to avoid dust

inhalation and contact with the substance.

Provide adequate ventilation.[3]

Wear appropriate personal protective equipment.[3][4]

Sweep up the spilled material, avoiding dust generation, and collect it in a suitable container

for disposal.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.scribd.com/document/469523298/alginate-ammonium-sds
https://www.kimica.jp/spanish/sds/sds_nhAlgin.pdf
https://www.echemi.com/sds/ammoniumalginate-pid_Rock37798.html
https://www.scribd.com/document/469523298/alginate-ammonium-sds
https://dl.iranchembook.ir/MSDS/Ammonium-Alginate-1.pdf
https://www.echemi.com/sds/ammoniumalginate-pid_Rock37798.html
https://www.scribd.com/document/469523298/alginate-ammonium-sds
https://dl.iranchembook.ir/MSDS/Ammonium-Alginate-1.pdf
https://www.kimica.jp/spanish/sds/sds_nhAlgin.pdf
https://www.scribd.com/document/469523298/alginate-ammonium-sds
https://www.echemi.com/sds/ammoniumalginate-pid_Rock37798.html
https://www.scribd.com/document/469523298/alginate-ammonium-sds
https://www.scribd.com/document/469523298/alginate-ammonium-sds
https://dl.iranchembook.ir/MSDS/Ammonium-Alginate-1.pdf
https://www.kimica-algin.com/sds/sds_nhAlgin.pdf
https://dl.iranchembook.ir/MSDS/Ammonium-Alginate-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the spilled material has absorbed water, it will become viscous. Wash the area with a large

amount of water.[1][7]

Prevent the substance from entering drains.[1][8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray (fog), carbon dioxide (CO2), foam, or dry

chemical powder.[3][5][8]

Specific Hazards: Thermal decomposition can produce irritating and toxic gases.[3]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full firefighting turnout gear.[3][4][8]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for ammonium alginate.
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Accidental Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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